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Compound of Interest

Compound Name: PSB-1901

Cat. No.: B15571407 Get Quote

For researchers, scientists, and drug development professionals, this technical support center

provides essential information for the effective storage, handling, and experimental use of PSB-
1901, a potent A2B adenosine receptor (A2BAR) antagonist. This guide offers troubleshooting

advice and frequently asked questions to address common challenges encountered during

experiments.

Frequently Asked Questions (FAQs)
Q1: How should PSB-1901 be stored upon arrival?

Upon receipt, PSB-1901 powder should be stored at -20°C for long-term stability, where it can

be kept for up to three years. For shorter periods, storage at 4°C is acceptable for up to two

years.

Q2: What is the recommended procedure for preparing a stock solution of PSB-1901?

To prepare a stock solution, it is recommended to dissolve PSB-1901 in dimethyl sulfoxide

(DMSO). It is highly soluble in DMSO, with concentrations of at least 100 mg/mL (174.38 mM)

being achievable.[1] For optimal results, use freshly opened, anhydrous DMSO as the solvent

can be hygroscopic, which may impact solubility.

Q3: How should I store the PSB-1901 stock solution?
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Stock solutions of PSB-1901 in a solvent should be stored at -80°C for up to six months or at

-20°C for up to one month.[1] It is advisable to aliquot the stock solution into smaller, single-use

volumes to avoid repeated freeze-thaw cycles, which can degrade the compound.

Quantitative Data Summary
Parameter Specification Source

Molecular Formula C₂₄H₂₅BrN₆O₄S MedchemExpress, AOBIOUS

Molecular Weight 573.46 g/mol MedchemExpress

CAS Number 2332835-02-4 MedchemExpress, AOBIOUS

Appearance White to off-white solid MedchemExpress

Purity >98% (by HPLC) AOBIOUS

Ki (human A₂B AR) 0.0835 nM MedchemExpress

Ki (mouse A₂B AR) 0.131 nM MedchemExpress

Solubility in DMSO ≥ 100 mg/mL (174.38 mM) MedchemExpress

Experimental Protocols
General Cell-Based Assay Protocol for A₂B AR
Antagonism
This protocol provides a general workflow for assessing the antagonistic activity of PSB-1901
on the A₂B adenosine receptor in a cell-based assay.

Objective: To determine the potency of PSB-1901 in inhibiting A₂B AR-mediated signaling,

typically measured by changes in intracellular cyclic AMP (cAMP) levels.

Materials:

Cells expressing the A₂B adenosine receptor (e.g., HEK293 cells)

Cell culture medium and supplements
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PSB-1901

A₂B AR agonist (e.g., NECA)

cAMP assay kit

Phosphate-buffered saline (PBS)

Multi-well plates suitable for cell culture and the assay

Procedure:

Cell Seeding: Plate the A₂B AR-expressing cells in a multi-well plate at a density optimized

for your specific cell line and allow them to adhere and grow overnight.

Compound Preparation: Prepare serial dilutions of PSB-1901 in an appropriate vehicle (e.g.,

DMSO followed by dilution in assay buffer). Also, prepare the A₂B AR agonist at a

concentration that elicits a submaximal response (e.g., EC₈₀).

Antagonist Pre-incubation: Wash the cells with PBS and then pre-incubate them with the

various concentrations of PSB-1901 for a predetermined time (e.g., 30 minutes) at 37°C.

Include a vehicle-only control.

Agonist Stimulation: Add the A₂B AR agonist to the wells (except for the negative control

wells) and incubate for a time sufficient to induce a measurable response (e.g., 15-30

minutes).

cAMP Measurement: Lyse the cells and measure the intracellular cAMP levels using a

commercially available cAMP assay kit, following the manufacturer's instructions.

Data Analysis: Plot the cAMP concentration against the logarithm of the PSB-1901
concentration. Fit the data to a suitable dose-response curve to determine the IC₅₀ value of

PSB-1901.
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Experimental Workflow: A₂B AR Antagonist Assay

1. Seed A₂B AR-expressing cells

3. Pre-incubate cells with PSB-1901Overnight incubation

2. Prepare PSB-1901 dilutions

4. Stimulate with A₂B AR agonist 5. Measure intracellular cAMP 6. Analyze data (IC₅₀ determination)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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